Cas no 3046-82-0 (5,5'-methylene disalicylaldehyde)
3046-82-0 structure
Product Name:5,5'-methylene disalicylaldehyde
CAS No:3046-82-0
MF:C15H12O4
MW:256.253384590149
CID:916080
PubChem ID:520478
Update Time:2025-04-19
5,5'-methylene disalicylaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5,5'-methylene disalicylaldehyde
- 5-[(3-formyl-4-hydroxyphenyl)methyl]-2-hydroxybenzaldehyde
- DTXSID30334365
- 3046-82-0
- CHEMBL1256343
- AKOS024373479
- 5,5'-methylene-bis-salicylaldehyde
- 5,5''-methylenebis(2-hydroxybenzaldehyde)
- BDBM50327889
- 5,5'-Methylenebis(2-Hydroxybenzaldehyde)
- SCHEMBL283097
-
- Inchi: 1S/C15H12O4/c16-8-12-6-10(1-3-14(12)18)5-11-2-4-15(19)13(7-11)9-17/h1-4,6-9,18-19H,5H2
- InChI Key: OWPBOKWFRAIKTD-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1C=O)CC1C=CC(=C(C=O)C=1)O
Computed Properties
- Exact Mass: 256.07356
- Monoisotopic Mass: 256.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- PSA: 74.6
5,5'-methylene disalicylaldehyde Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
3046-82-0 (5,5'-methylene disalicylaldehyde) Related Products
- 5326-42-1(4-Hydroxy-3-methyl-benzophenone)
- 1470-57-1(2-Hydroxy-5-methylbenzophenone)
- 161876-64-8(4-Ethylsalicylaldehyde)
- 606-12-2(2,4'-Dihydroxybenzophenone)
- 52411-35-5(5-Ethyl-2-hydroxybenzenecarbaldehyde)
- 69574-07-8(3,5-Diethyl-4-hydroxybenzaldehyde)
- 117-99-7(2-Hydroxyphenone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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